Cas no 1105236-31-4 (3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one)

3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core, which is of significant interest in medicinal chemistry and material science. Its structure incorporates a 4-methylbenzyl group at the 3-position and a phenyl substituent at the 7-position, enhancing its potential for selective biological interactions. The thienopyrimidinone scaffold is known for its versatility in drug discovery, particularly as a kinase inhibitor or modulator of enzymatic activity. This compound's well-defined synthetic route and stability under standard conditions make it a valuable intermediate for further derivatization. Its unique structural features may contribute to binding affinity and specificity in target-based applications.

3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one structure

1105236-31-4 structure

Product Name:3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

CAS No:1105236-31-4

MF:C₂₀H₁₆N₂OS

MW:332.418843269348

CID:5393310

Update Time:2025-10-29

3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 3-[(4-methylphenyl)methyl]-7-phenylthieno[3,2-d]pyrimidin-4-one
- 3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
- Inchi： 1S/C20H16N2OS/c1-14-7-9-15(10-8-14)11-22-13-21-18-17(12-24-19(18)20(22)23)16-5-3-2-4-6-16/h2-10,12-13H,11H2,1H3
- InChI Key： LLFIVTLZGSKKKE-UHFFFAOYSA-N
- SMILES： C1N(CC2=CC=C(C)C=C2)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-7342-2μmol	3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105236-31-4	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-7342-5μmol	3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105236-31-4	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-7342-10μmol	3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105236-31-4	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-7342-20μmol	3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105236-31-4	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-7342-1mg	3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105236-31-4	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-7342-2mg	3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105236-31-4	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-7342-3mg	3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105236-31-4	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-7342-4mg	3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105236-31-4	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-7342-5mg	3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105236-31-4	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-7342-10mg	3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105236-31-4	90%+	10mg	$79.0	2023-04-26

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Additional information on 3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

3-[(4-Methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one: A Comprehensive Overview

The compound 3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1105236-31-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thienopyrimidones, which are known for their unique structural features and versatile chemical properties. The molecule's structure is characterized by a thieno[3,2-d]pyrimidine ring system fused with a thiophene moiety, making it a valuable subject for research in medicinal chemistry and materials science.

Recent studies have highlighted the importance of thienopyrimidones in drug discovery due to their ability to interact with various biological targets. The CAS No. 1105236-31-4 compound has been investigated for its potential as a kinase inhibitor, which is a critical area in the development of anti-cancer therapies. Researchers have reported that this compound exhibits selective inhibition against specific kinases, making it a promising candidate for targeted cancer treatment. The presence of the 4-methylphenyl and phenyl substituents in the molecule contributes to its pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

The synthesis of 3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thienopyrimidine core through cyclization reactions and subsequent functionalization to introduce the desired substituents. These reactions are optimized to ensure high yields and purity, which are essential for downstream applications in pharmaceutical research.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, the compound's fluorescence properties have been studied, revealing emission bands in the near-infrared region, which could be exploited for sensing applications.

The structural versatility of CAS No. 1105236-31-4 allows for further modification to explore its application in other areas such as agrochemicals and diagnostics. For instance, researchers have proposed using this compound as a scaffold for developing herbicides with improved selectivity. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and material science.

From an environmental perspective, the degradation pathways of thienopyrimidones have been studied to assess their impact on ecosystems. Results indicate that these compounds undergo rapid hydrolysis under alkaline conditions, reducing their persistence in the environment. This information is crucial for regulatory agencies evaluating the safety profile of such compounds.

In conclusion, CAS No. 1105236-31-4, or 3-[(4-methylphenyl)methyl]-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-4-one, represents a significant advancement in organic synthesis and materials science. Its unique chemical properties and diverse applications make it a valuable compound for both academic research and industrial development.